Cas no 1207001-97-5 (N-(2-{[2-methyl-6-(pyrrolidin-1-yl)pyrimidin-4-yl]amino}ethyl)-2-phenylacetamide)
N-(2-{[2-methyl-6-(pyrrolidin-1-yl)pyrimidin-4-yl]amino}ethyl)-2-phenylacetamide Chemical and Physical Properties
Names and Identifiers
-
- N-[2-[(2-methyl-6-pyrrolidin-1-ylpyrimidin-4-yl)amino]ethyl]-2-phenylacetamide
- N-(2-{[2-methyl-6-(pyrrolidin-1-yl)pyrimidin-4-yl]amino}ethyl)-2-phenylacetamide
- F5626-0034
- VU0649323-1
- SR-01000924045
- 1207001-97-5
- AKOS024516101
- N-(2-((2-methyl-6-(pyrrolidin-1-yl)pyrimidin-4-yl)amino)ethyl)-2-phenylacetamide
- SR-01000924045-1
-
- Inchi: 1S/C19H25N5O/c1-15-22-17(14-18(23-15)24-11-5-6-12-24)20-9-10-21-19(25)13-16-7-3-2-4-8-16/h2-4,7-8,14H,5-6,9-13H2,1H3,(H,21,25)(H,20,22,23)
- InChI Key: KUKWFXZCUCYMSL-UHFFFAOYSA-N
- SMILES: C(NCCNC1C=C(N2CCCC2)N=C(C)N=1)(=O)CC1=CC=CC=C1
Computed Properties
- Exact Mass: 339.20591044g/mol
- Monoisotopic Mass: 339.20591044g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 25
- Rotatable Bond Count: 7
- Complexity: 407
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 70.2Ų
N-(2-{[2-methyl-6-(pyrrolidin-1-yl)pyrimidin-4-yl]amino}ethyl)-2-phenylacetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F5626-0034-2μmol |
N-(2-{[2-methyl-6-(pyrrolidin-1-yl)pyrimidin-4-yl]amino}ethyl)-2-phenylacetamide |
1207001-97-5 | 2μmol |
$85.5 | 2023-09-09 | ||
| Life Chemicals | F5626-0034-5μmol |
N-(2-{[2-methyl-6-(pyrrolidin-1-yl)pyrimidin-4-yl]amino}ethyl)-2-phenylacetamide |
1207001-97-5 | 5μmol |
$94.5 | 2023-09-09 | ||
| Life Chemicals | F5626-0034-10μmol |
N-(2-{[2-methyl-6-(pyrrolidin-1-yl)pyrimidin-4-yl]amino}ethyl)-2-phenylacetamide |
1207001-97-5 | 10μmol |
$103.5 | 2023-09-09 | ||
| Life Chemicals | F5626-0034-20μmol |
N-(2-{[2-methyl-6-(pyrrolidin-1-yl)pyrimidin-4-yl]amino}ethyl)-2-phenylacetamide |
1207001-97-5 | 20μmol |
$118.5 | 2023-09-09 | ||
| Life Chemicals | F5626-0034-1mg |
N-(2-{[2-methyl-6-(pyrrolidin-1-yl)pyrimidin-4-yl]amino}ethyl)-2-phenylacetamide |
1207001-97-5 | 1mg |
$81.0 | 2023-09-09 | ||
| Life Chemicals | F5626-0034-2mg |
N-(2-{[2-methyl-6-(pyrrolidin-1-yl)pyrimidin-4-yl]amino}ethyl)-2-phenylacetamide |
1207001-97-5 | 2mg |
$88.5 | 2023-09-09 | ||
| Life Chemicals | F5626-0034-3mg |
N-(2-{[2-methyl-6-(pyrrolidin-1-yl)pyrimidin-4-yl]amino}ethyl)-2-phenylacetamide |
1207001-97-5 | 3mg |
$94.5 | 2023-09-09 | ||
| Life Chemicals | F5626-0034-4mg |
N-(2-{[2-methyl-6-(pyrrolidin-1-yl)pyrimidin-4-yl]amino}ethyl)-2-phenylacetamide |
1207001-97-5 | 4mg |
$99.0 | 2023-09-09 | ||
| Life Chemicals | F5626-0034-5mg |
N-(2-{[2-methyl-6-(pyrrolidin-1-yl)pyrimidin-4-yl]amino}ethyl)-2-phenylacetamide |
1207001-97-5 | 5mg |
$103.5 | 2023-09-09 | ||
| Life Chemicals | F5626-0034-10mg |
N-(2-{[2-methyl-6-(pyrrolidin-1-yl)pyrimidin-4-yl]amino}ethyl)-2-phenylacetamide |
1207001-97-5 | 10mg |
$118.5 | 2023-09-09 |
N-(2-{[2-methyl-6-(pyrrolidin-1-yl)pyrimidin-4-yl]amino}ethyl)-2-phenylacetamide Related Literature
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
-
Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
Additional information on N-(2-{[2-methyl-6-(pyrrolidin-1-yl)pyrimidin-4-yl]amino}ethyl)-2-phenylacetamide
Comprehensive Overview of N-(2-{[2-methyl-6-(pyrrolidin-1-yl)pyrimidin-4-yl]amino}ethyl)-2-phenylacetamide (CAS No. 1207001-97-5)
N-(2-{[2-methyl-6-(pyrrolidin-1-yl)pyrimidin-4-yl]amino}ethyl)-2-phenylacetamide (CAS No. 1207001-97-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique pyrimidine and phenylacetamide structure, is often explored for its potential applications in drug discovery and therapeutic development. Researchers are particularly interested in its molecular interactions and binding affinities, which make it a promising candidate for targeted therapies.
The chemical structure of N-(2-{[2-methyl-6-(pyrrolidin-1-yl)pyrimidin-4-yl]amino}ethyl)-2-phenylacetamide includes a 2-methyl-6-(pyrrolidin-1-yl)pyrimidin-4-yl moiety linked to a phenylacetamide group via an ethylamino bridge. This configuration contributes to its stability and reactivity, making it suitable for various synthetic and medicinal chemistry applications. The presence of the pyrrolidin-1-yl group enhances its solubility and bioavailability, which are critical factors in drug formulation.
In recent years, the demand for N-(2-{[2-methyl-6-(pyrrolidin-1-yl)pyrimidin-4-yl]amino}ethyl)-2-phenylacetamide has increased due to its potential role in addressing unmet medical needs. For instance, its structural analogs have been investigated for their efficacy in modulating specific biological pathways, such as kinase inhibition. This aligns with the growing trend in personalized medicine and precision therapeutics, where compounds like CAS 1207001-97-5 are pivotal in developing next-generation treatments.
From a synthetic chemistry perspective, the preparation of N-(2-{[2-methyl-6-(pyrrolidin-1-yl)pyrimidin-4-yl]amino}ethyl)-2-phenylacetamide involves multi-step organic reactions, including amide coupling and nucleophilic substitution. Researchers often optimize these processes to improve yield and purity, ensuring the compound meets the stringent requirements of pharmaceutical-grade materials. The compound's CAS number 1207001-97-5 serves as a unique identifier, facilitating its procurement and regulatory compliance.
The applications of N-(2-{[2-methyl-6-(pyrrolidin-1-yl)pyrimidin-4-yl]amino}ethyl)-2-phenylacetamide extend beyond drug development. It is also utilized in biochemical assays and as a reference standard in analytical chemistry. Its well-defined structure and properties make it an excellent tool for studying molecular interactions and enzyme kinetics. Additionally, the compound's stability under various conditions ensures reliable performance in high-throughput screening and other laboratory applications.
Market trends indicate a rising interest in pyrimidine derivatives and phenylacetamide-based compounds, driven by their versatility in medicinal chemistry. N-(2-{[2-methyl-6-(pyrrolidin-1-yl)pyrimidin-4-yl]amino}ethyl)-2-phenylacetamide is no exception, with several research institutions and pharmaceutical companies exploring its potential. The compound's CAS 1207001-97-5 is frequently cited in patents and scientific publications, underscoring its relevance in contemporary research.
For researchers and industry professionals, understanding the properties and applications of N-(2-{[2-methyl-6-(pyrrolidin-1-yl)pyrimidin-4-yl]amino}ethyl)-2-phenylacetamide is essential. Its combination of a pyrimidine core and phenylacetamide side chain offers a unique scaffold for designing novel bioactive molecules. As the scientific community continues to explore its potential, this compound is likely to play a significant role in advancing therapeutic innovations.
In conclusion, N-(2-{[2-methyl-6-(pyrrolidin-1-yl)pyrimidin-4-yl]amino}ethyl)-2-phenylacetamide (CAS No. 1207001-97-5) represents a valuable compound in modern chemistry and pharmacology. Its structural features, synthetic accessibility, and diverse applications make it a subject of ongoing research and development. Whether for drug discovery, biochemical studies, or analytical purposes, this compound continues to demonstrate its importance in scientific and industrial settings.
1207001-97-5 (N-(2-{[2-methyl-6-(pyrrolidin-1-yl)pyrimidin-4-yl]amino}ethyl)-2-phenylacetamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)